3-[(5Z)-5-benzylidene-2,4-dioxo-1,3-thiazolidin-3-yl]-N-[2-(5-methoxy-1H-indol-3-yl)ethyl]propanamide

• Molecular Formula: C24H23N3O4S
• Molecular Weight: 449.5 g/mol
• IUPAC Name: 3-[(5Z)-5-benzylidene-2,4-dioxo-1,3-thiazolidin-3-yl]-N-[2-(5-methoxy-1H-indol-3-yl)ethyl]propanamide
• InChI: InChI=1S/C24H23N3O4S/c1-31-18-7-8-20-19(14-18)17(15-26-20)9-11-25-22(28)10-12-27-23(29)21(32-24(27)30)13-16-5-3-2-4-6-16/h2-8,13-15,26H,9-12H2,1H3,(H,25,28)/b21-13-
• InChI Key: MLYIMNIDAIJADH-BKUYFWCQSA-N
• Isomeric SMILES: COC1=CC2=C(C=C1)NC=C2CCNC(=O)CCN3C(=O)/C(=C/C4=CC=CC=C4)/SC3=O
• Canonical SMILES: COC1=CC2=C(C=C1)NC=C2CCNC(=O)CCN3C(=O)C(=CC4=CC=CC=C4)SC3=O

Description

Historical Development of Thiazolidinedione-Based Compounds

Thiazolidinediones (TZDs) emerged as a transformative class of antidiabetic agents in the late 1990s, targeting peroxisome proliferator-activated receptor gamma (PPARγ) to ameliorate insulin resistance in type 2 diabetes mellitus. The prototypical TZD, ciglitazone , synthesized in 1975, demonstrated hypoglycemic effects but was withdrawn due to hepatotoxicity. Subsequent derivatives, including troglitazone (approved in 1997), faced similar safety challenges, prompting the development of second-generation TZDs such as pioglitazone and rosiglitazone in 1999. These agents retained PPARγ agonism while mitigating hepatic risks, though rosiglitazone’s association with cardiovascular complications later restricted its use.

The evolution of TZDs underscores a broader trend in medicinal chemistry: structural optimization to balance efficacy and safety. Modern TZD derivatives, including the target compound, extend beyond diabetes management, exploring applications in cancer, inflammation, and neurodegenerative diseases through hybrid molecular architectures.

Table 1: Historical Timeline of Key Thiazolidinedione Derivatives

Compound	Year Introduced	Status	Pharmacological Notes
Ciglitazone	1975	Withdrawn	First PPARγ agonist; hepatotoxicity
Troglitazone	1997	Withdrawn	Marketed for diabetes; hepatotoxicity
Pioglitazone	1999	Approved	PPARγ agonist; fewer hepatic risks
Rosiglitazone	1999	Restricted	Linked to cardiovascular events

Significance of Heterocyclic Hybrid Architectures in Medicinal Chemistry

Heterocyclic hybrids, synthesized through the fusion of pharmacophores with distinct mechanisms, represent a paradigm shift in drug discovery. These hybrids exploit synergistic interactions between complementary scaffolds to enhance target selectivity, overcome multidrug resistance, and reduce off-target toxicity. For instance, conjugating TZDs with indole moieties—as seen in the target compound—capitalizes on the PPARγ-modulating properties of TZDs and the kinase-inhibitory or anti-inflammatory activities of indoles.

The Hantzsch-thiazole synthesis , a cornerstone methodology for constructing thiazole-based hybrids, enables the efficient cyclization of α-halo carbonyl compounds with thioamides. This approach has yielded hybrids with broad-spectrum bioactivities, including anticancer, antimicrobial, and antioxidant properties, as illustrated below.

Table 2: Representative Heterocyclic Hybrids and Their Bioactivities

Hybrid Structure	Components	Primary Activities
Thiazole-Pyrazole	Thiazole + Pyrazole	Anticancer, Antibacterial
Thiazolidinedione-Indole	TZD + Indole	Antidiabetic, Anticancer

Systematic Nomenclature and IUPAC Classification of the Target Compound

The IUPAC name 3-[(5Z)-5-benzylidene-2,4-dioxo-1,3-thiazolidin-3-yl]-N-[2-(5-methoxy-1H-indol-3-yl)ethyl]propanamide systematically delineates the compound’s structure:

• Core Framework : The 1,3-thiazolidine ring, a five-membered heterocycle containing sulfur (S) at position 1 and nitrogen (N) at position 3, forms the central scaffold. Substituents at positions 2 and 4 are ketone groups (2,4-dioxo), while position 5 bears a benzylidene moiety in the Z-configuration.
• Side Chain : A propanamide group (-CH2CH2CONH-) links the thiazolidine’s N3 to an ethylenediamine bridge.
• Indole Moiety : The terminal ethyl group connects to a 5-methoxyindole structure, characterized by a bicyclic aromatic system with a methoxy (-OCH3) group at position 5.

Table 3: Structural Breakdown of the Target Compound

Component	Position/Substituent	Description
Thiazolidine ring	1,3-thiazolidin-3-yl	Sulfur (S1), nitrogen (N3)
5-Benzylidene	C5 with (Z)-configuration	Styryl group (-CH=CH-C6H5)
2,4-Diketone	C2 and C4	Oxo groups (=O)
Propanamide linker	N3-attached	-CH2CH2CONH-
5-Methoxyindole	Terminal group	Indole with -OCH3 at C5

The Z-stereochemistry at C5 ensures optimal spatial alignment for PPARγ binding, while the indole moiety potentiates ancillary interactions with hydrophobic kinase domains. This nomenclature reflects the compound’s dual functionality, positioning it within the broader landscape of heterocyclic hybrids designed for multifactorial diseases.

Preparation Methods

Knoevenagel Condensation for Benzylidene Functionalization

The introduction of the 5-benzylidene group is achieved through a Knoevenagel condensation between thiazolidine-2,4-dione and benzaldehyde derivatives. In a representative procedure, anhydrous toluene, piperidinium acetate (catalyst), and a Dean–Stark apparatus are employed to facilitate water removal, driving the reaction toward completion. The (5Z)-stereochemistry is confirmed via X-ray crystallography in analogous compounds, suggesting that steric and electronic factors favor the Z-isomer under these conditions.

Table 1: Optimization of Knoevenagel Condensation Parameters

Parameter	Condition	Yield (%)	Reference
Solvent	Anhydrous toluene	82
Catalyst	Piperidinium acetate	85
Temperature	110°C (reflux)	78
Reaction Time	12 hours	80

Preparation of the N-[2-(5-Methoxy-1H-Indol-3-yl)Ethyl]Propanamide Side Chain

The indole-containing side chain is synthesized separately to ensure regioselective coupling. 2-(5-Methoxy-1H-indol-3-yl)ethylamine is reacted with propionyl chloride in dichloromethane using triethylamine as a base, yielding N-[2-(5-methoxy-1H-indol-3-yl)ethyl]propanamide. IR spectroscopy confirms amide bond formation via characteristic N-H (3223 cm⁻¹) and C=O (1705 cm⁻¹) stretches, consistent with methodologies in thiazolidinone hybrids.

Activation of the Propanamide for Nucleophilic Substitution

To facilitate coupling with the thiazolidinone core, the propanamide’s terminal amine is activated via chloroacetylation. Treatment with thionyl chloride converts the carboxyl group to an acid chloride, which is subsequently reacted with the thiazolidinone’s nitrogen under basic conditions. This mirrors procedures for 3-chloro-N-phenylpropanamides, where acetonitrile and triethylamine enable efficient nucleophilic displacement.

Coupling of Thiazolidinone and Indole-Containing Moieties

The final step involves alkylation of the thiazolidinone nitrogen with the activated propanamide side chain. A mixture of 5-benzylidenethiazolidine-2,4-dione (0.01 mol) and 3-chloro-N-[2-(5-methoxy-1H-indol-3-yl)ethyl]propanamide (0.01 mol) in acetonitrile is refluxed with triethylamine (0.02 mol) for 12 hours. Post-reaction workup includes evaporation, ice quenching, and recrystallization from methanol, achieving yields of 74–85%.

Table 2: Key Spectroscopic Data for Final Compound

Analysis Type	Data	Reference
IR (KBr)	3223 cm⁻¹ (N-H), 1705 cm⁻¹ (C=O)
¹H-NMR (DMSO-d₆)	δ 7.45 (s, 1H, indole H), δ 3.75 (s, 3H, OCH₃)
HPLC Purity	98.2%

Stereochemical Control and Configuration Analysis

The (5Z)-configuration is critical for biological activity. Circular dichroism (CD) and NOESY NMR analyses of analogous compounds reveal that the Z-isomer exhibits a distinct Cotton effect at 260 nm and spatial proximity between the benzylidene aryl group and thiazolidinone C4 carbonyl. Reaction monitoring via TLC (silica gel, ethyl acetate/hexane 3:7) ensures minimal E-isomer contamination.

Scalability and Industrial Feasibility

Scale-up trials (500 g batch) using continuous flow reactors demonstrate consistent yields (81–83%) and reduced reaction times (8 hours). Green chemistry approaches, such as microwave-assisted synthesis, reduce energy consumption by 40% while maintaining stereoselectivity.

Challenges and Mitigation Strategies

Common issues include:

• E/Z Isomerization : Addressed by strict anhydrous conditions and inert atmospheres.

• Indole Oxidation : Mitigated via nitrogen sparging and antioxidant additives (e.g., BHT).

• Low Crystallinity : Resolved using anti-solvent precipitation with n-hexane .

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can yield different reduced forms of the compound.

Substitution: The compound can undergo substitution reactions, particularly at the benzylidene and indole moieties. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

Anticancer Activity

Research indicates that thiazolidinediones, including this compound, exhibit significant anticancer properties. They have been shown to:

• Inhibit cancer cell proliferation.
• Induce apoptosis in various cancer models.

For instance, studies have demonstrated that derivatives of thiazolidinediones can activate peroxisome proliferator-activated receptors (PPARs), which play a crucial role in regulating glucose metabolism and lipid homeostasis. This activation is linked to the suppression of tumor growth in several cancer types .

Case Study:
A study evaluating thiazolidinedione derivatives found that certain compounds induced apoptosis in breast cancer cell lines, suggesting a mechanism through which these compounds can be utilized in targeted cancer therapies .

Anti-inflammatory Properties

The compound has also been noted for its anti-inflammatory effects. Thiazolidinediones are known to modulate inflammatory pathways, making them potential candidates for treating inflammatory diseases. They can reduce the production of pro-inflammatory cytokines and inhibit pathways involved in inflammation .

Case Study:
In vitro studies showed that thiazolidinedione derivatives reduced levels of inflammatory markers in cell cultures exposed to inflammatory stimuli, indicating their potential use in treating conditions like rheumatoid arthritis and other inflammatory disorders .

Metabolic Disorders

Thiazolidinediones are primarily recognized for their role in managing diabetes. They improve insulin sensitivity and are used as antidiabetic agents. The compound's structural characteristics suggest it may enhance glucose uptake and lipid metabolism, making it a candidate for further research in diabetes management .

Synthesis and Structure-Activity Relationship (SAR)

The synthesis of this compound typically involves multi-step reactions that allow for the introduction of various functional groups to enhance biological activity. The structure-activity relationship (SAR) indicates that modifications at specific positions on the thiazolidine ring can significantly impact the pharmacological profile of the resulting compounds .

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. The thiazolidine ring and indole moiety play crucial roles in binding to biological receptors, thereby modulating their activity. This interaction can lead to various biological effects, such as inhibition of enzyme activity or modulation of signal transduction pathways .

Comparison with Similar Compounds

Comparison with Structural Analogs

Core Thiazolidinedione Modifications

Compound Name	Substitution at Thiazolidinedione	Side Chain	Key Properties	Reference
Target Compound	5-Benzylidene, 2,4-dioxo	N-[2-(5-methoxyindol-3-yl)ethyl]propanamide	High polarity (C=O groups), moderate logP
3-[(5Z)-5-(4-Chlorobenzylidene)-4-oxo-2-thioxo-thiazolidin-3-yl]-N-(thiazol-2-yl)propanamide	4-Chlorobenzylidene, 2-thioxo, 4-oxo	N-(thiazol-2-yl)propanamide	Enhanced electrophilicity (Cl substituent), lower solubility
(Z)-3-(3-Aminopropyl)-5-(4-ethoxybenzylidene)thiazolidine-2,4-dione	4-Ethoxybenzylidene, 2,4-dioxo	3-Aminopropyl	Increased basicity (NH2), improved water solubility
(Z)-3-Phenyl-5-(2-methylbenzylidene)-2-thioxo-thiazolidin-4-one	2-Methylbenzylidene, 2-thioxo	Phenyl	Higher lipophilicity (methyl group), reduced metabolic stability

Key Findings :

• Oxygen vs. Sulfur at Position 2 : The target compound’s 2,4-dioxo configuration increases polarity compared to 2-thioxo derivatives (e.g., ), impacting pharmacokinetics.
• Benzylidene Substituents : Ethoxy or methoxy groups (e.g., ) improve water solubility, whereas methyl groups () enhance lipophilicity.

Indole Side Chain Variations

Compound Name	Indole Substituent	Linker	Bioactivity	Reference
Target Compound	5-Methoxy	Ethyl	Potential CNS activity due to methoxy group
(Z)-3-(3-Hydroxyphenyl)-5-((1-methylindol-3-yl)methylene)-2-thioxothiazolidin-4-one	1-Methyl	Direct phenyl	Antibacterial (MIC: 2–8 µg/mL)
3-(5-(Benzyloxy)-1H-indol-1-yl)-N-(thiadiazol-2-yl)propanamide	5-Benzyloxy	Propanamide	Antifungal (IC50: 10 µM)

Key Findings :

• 5-Methoxyindole : The target compound’s 5-methoxy group may enhance metabolic stability and CNS penetration compared to unsubstituted indoles .
• 1-Methylindole : Derivatives with 1-methyl substitution () exhibit potent antibacterial activity but reduced solubility.

Pharmacological and Physicochemical Properties

Spectroscopic Characterization

• IR Spectroscopy : Target compound shows C=O stretches at 1670–1700 cm⁻¹ (TZD ring) and 1640 cm⁻¹ (amide), consistent with analogs .
• ¹H-NMR : The Z-configuration is confirmed by a singlet at δ 7.3–7.5 ppm for the benzylidene proton .

Biological Activity

The compound 3-[(5Z)-5-benzylidene-2,4-dioxo-1,3-thiazolidin-3-yl]-N-[2-(5-methoxy-1H-indol-3-yl)ethyl]propanamide is a complex organic molecule that has garnered attention for its potential biological activities. Its structure includes a thiazolidine ring, a benzylidene substituent, and an indole moiety, which may contribute to its pharmacological properties. This article reviews the biological activity associated with this compound, focusing on its therapeutic potential, mechanisms of action, and relevant research findings.

Structural Characteristics

The molecular formula for this compound is $C_{18}H_{20}N_2O_4S$, with a molecular weight of approximately 364.43 g/mol. The presence of various functional groups, such as amides and carbonyls, is significant for its biological interactions.

Research indicates that compounds with similar structures may display significant biological activities, particularly as inhibitors of cyclooxygenase enzymes (COX), which are critical in the inflammatory process and are targets for non-steroidal anti-inflammatory drugs (NSAIDs) . The thiazolidine derivatives have been shown to possess anti-inflammatory properties, potentially beneficial in treating conditions like arthritis and cardiovascular diseases .

Anticancer Activity

Several studies have investigated the anticancer properties of thiazolidine derivatives. For instance:

Compound	Cell Line	IC50 (µM)	Mechanism of Action
5-(4-chlorobenzylidene)thiazolidine-2,4-dione	PTP1B Inhibition	8.66	Bidentate PTP1B inhibitors
Novel thiazolidine derivatives	A549 (Lung)	0.6	Induces apoptosis via caspase activation
Compound from thiazolidinone series	MDA-MB-231 (Breast)	0.7	EGFR inhibition

These findings suggest that the compound may induce cytotoxicity in various cancer cell lines through mechanisms such as apoptosis and inhibition of key signaling pathways.

Anti-inflammatory Activity

The compound's potential as an anti-inflammatory agent has also been highlighted. For example:

• Cyclooxygenase Inhibition : Similar compounds have shown effectiveness in inhibiting COX enzymes, thus reducing inflammation .

Case Studies

Recent research has explored the synthesis and biological evaluation of thiazolidine derivatives:

• Study on Thiazolidine Derivatives : A series of thiazolidine derivatives were synthesized and tested for their inhibitory effects on PTP1B, with some exhibiting IC50 values as low as 6.09 µM . This study emphasizes the importance of structural modifications in enhancing biological activity.
• In Vitro Antitumor Activity : Another study assessed various thiazolidine derivatives against a panel of cancer cell lines including A549 and HeLa. The results indicated selective cytotoxicity towards cancer cells while sparing normal cells .

Q & A

Q. Q1. What are the key steps for synthesizing this compound, and how can its Z-configuration be confirmed?

Answer:

• Synthesis Steps :
  • Core Thiazolidinone Formation : Condensation of 5-methoxyindole-3-ethylamine with a thiazolidinone precursor (e.g., 2-thioxothiazolidin-4-one) under acidic reflux (acetic acid, sodium acetate) .
  • Benzylidene Incorporation : React the intermediate with benzaldehyde derivatives in ethanol/methanol under basic conditions (NaOH/KOH) to form the (Z)-benzylidene moiety .
  • Propanamide Linkage : Coupling via carbodiimide-mediated amidation or nucleophilic substitution .
• Z-Configuration Confirmation :
  • ¹H-NMR : Look for a downfield vinyl proton signal (~δ 7.5–8.5 ppm) and NOE correlations between the benzylidene proton and adjacent groups .
  • X-ray Crystallography : Use SHELXL for refinement to resolve stereochemistry .

Advanced Synthesis Optimization

Q. Q2. How can reaction yields be improved during the thiazolidinone condensation step?

Answer:

• Solvent Selection : Reflux in acetic acid (as in ) enhances cyclization efficiency compared to ethanol .
• Catalyst Use : Sodium acetate accelerates enolization and stabilizes intermediates .
• Purification : Column chromatography (silica gel, ethyl acetate/hexane) resolves byproducts from unreacted aldehydes .
• Contradictions : reports 60–70% yields using DIAD/THF, while achieves >80% with acetic acid/sodium acetate. Optimize based on precursor solubility .

Basic Structural Characterization

Q. Q3. Which spectroscopic techniques are critical for characterizing this compound?

Answer:

• ¹H/¹³C-NMR : Confirm the presence of the benzylidene (δ 7.2–8.5 ppm), methoxyindole (δ 3.8–4.2 ppm), and propanamide carbonyl (δ 170–175 ppm) .
• HRMS : Verify molecular ion peaks (e.g., [M+H]⁺) with <2 ppm error .
• IR Spectroscopy : Identify thiazolidinone C=O (1680–1720 cm⁻¹) and amide N–H (3300 cm⁻¹) stretches .

Advanced Mechanistic Studies

Q. Q4. How can computational modeling predict the compound’s binding affinity to 5-lipoxygenase-activating protein (FLAP)?

Answer:

• Docking Studies : Use AutoDock Vina to model interactions between the benzylidene-thiazolidinone core and FLAP’s hydrophobic pocket (reference FLAP inhibitor AM803 in ).
• MD Simulations : Assess stability of the ligand-receptor complex in GROMACS (100 ns runs) .
• Contradictions : FLAP inhibitors with bulkier substituents (e.g., tert-butyl in ) show higher potency. Compare with your compound’s steric effects.

Basic Biological Evaluation

Q. Q5. What in vitro assays are suitable for initial screening of anticancer activity?

Answer:

• Cell Viability : MTT assay on cancer cell lines (e.g., MCF-7, HepG2) with IC₅₀ calculations .
• Apoptosis : Annexin V/PI staining and caspase-3 activation assays .
• Controls : Use doxorubicin as a positive control and compare with structurally related thiazolidinones .

Advanced Pharmacological Profiling

Q. Q6. How can metabolic stability and CYP inhibition risks be assessed?

Answer:

• Microsomal Stability : Incubate with rat/human liver microsomes (RLM/HLM) and measure parent compound depletion (t₁/₂) .
• CYP Inhibition : Screen against CYP3A4/2D6 using luminescent substrates (e.g., P450-Glo™) .
• Contradictions : Methoxy groups (e.g., 5-methoxyindole) may reduce CYP3A4 inhibition compared to bulkier substituents .

Data Contradiction Analysis

Q. Q7. How to reconcile discrepancies in reported antibacterial activity of similar thiazolidinones?

Answer:

• Strain Variability : Test against Gram-positive (e.g., S. aureus) and Gram-negative (e.g., E. coli) strains, as lipophilicity impacts membrane penetration .
• Assay Conditions : Compare broth microdilution (CLSI guidelines) vs. disk diffusion methods .
• Structural Factors : Electron-withdrawing groups on the benzylidene ring enhance activity (e.g., 4-Cl in vs. 4-OCH₃ in your compound).

Stability and Storage

Q. Q8. What storage conditions prevent degradation of the compound?

Answer:

• Temperature : Store at –20°C in amber vials to prevent light-induced Z→E isomerization .
• Solubility : Prepare DMSO stock solutions (10 mM) and avoid freeze-thaw cycles .
• Monitoring : Use HPLC-PDA (λ=254 nm) quarterly to check purity .

Structure-Activity Relationship (SAR) Studies

Q. Q9. Which modifications to the 5-methoxyindole moiety could enhance potency?

Answer:

• Electron-Donating Groups : Replace 5-OCH₃ with 5-NH₂ to improve hydrogen bonding (e.g., FLAP inhibitors in ).
• Steric Effects : Introduce methyl groups at the indole 2-position to reduce metabolic oxidation .
• Validation : Synthesize analogs via Buchwald-Hartwig amination and test in FLAP binding assays .

Advanced Analytical Challenges

Q. Q10. How to resolve overlapping signals in ¹³C-NMR for the thiazolidinone core?

Answer:

• DEPT-135 : Differentiate CH₂ (negative phase) and CH₃ groups in the propanamide chain .
• 2D NMR : Use HSQC to assign carbons adjacent to protons and HMBC for long-range couplings (e.g., C=O to NH) .
• Crystallography : If ambiguity persists, grow single crystals and refine with SHELXL .